4-methoxy-3-methyl-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-[2-(5-methyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H21N3O3S2/c1-13-11-15(6-7-17(13)24-3)26(22,23)19-8-9-21-14(2)12-16(20-21)18-5-4-10-25-18/h4-7,10-12,19H,8-9H2,1-3H3
• InChI Key: DUZYAIKXZKECEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNS(=O)(=O)C2=CC(=C(C=C2)OC)C)C3=CC=CS3
• Molecular Formula: C18H21N3O3S2
• Molecular Weight: 391.5 g/mol

Description

4-methoxy-3-methyl-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H21N3O3S2 and its molecular weight is 391.5. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Application

• A study by Pişkin, Canpolat, and Öztürk (2020) discusses the use of a benzenesulfonamide derivative in photodynamic therapy. This compound demonstrates properties like good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These features make it a potential Type II photosensitizer for treating cancer in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Anti-Inflammatory, Analgesic, Antioxidant, Anticancer, and Anti-HCV Agents

• Küçükgüzel et al. (2013) synthesized and evaluated novel benzenesulfonamides for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds were also tested for gastric toxicity and anticancer activity against 60 human tumor cell lines (Küçükgüzel et al., 2013).

Cytotoxicity and Carbonic Anhydrase Inhibitory Effects

• Gul et al. (2016) synthesized new benzenesulfonamides and tested them for cytotoxicity, tumor-specificity, and as carbonic anhydrase inhibitors. Some derivatives showed significant cytotoxic activities, suggesting their potential for anti-tumor studies (Gul et al., 2016).

Antimicrobial Activity

• Sarvaiya, Gulati, and Patel (2019) studied arylazopyrazole pyrimidone clubbed heterocyclic compounds for their antimicrobial activity against various bacteria and fungi. These compounds included benzenesulfonamide derivatives (Sarvaiya, Gulati, & Patel, 2019).

Anti-Tumor Agents

• Gomha, Edrees, and Altalbawy (2016) synthesized a series of benzenesulfonamides and evaluated them for anti-tumor activities against hepatocellular carcinoma cell lines. The results showed promising activities of certain compounds with low IC50 values (Gomha, Edrees, & Altalbawy, 2016).